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Compound of Interest

Compound Name: 3',5'-Dimethoxybiphenyl-3-ol

Cat. No.: B3290886 Get Quote

Technical Data Sheet: 3',5'-Dimethoxybiphenyl-3-
ol
For Researchers, Scientists, and Drug Development Professionals

This document provides essential physicochemical data for 3',5'-Dimethoxybiphenyl-3-ol, a
biphenyl derivative with potential applications in organic synthesis and medicinal chemistry.

The information presented herein is crucial for researchers engaged in compound

characterization, reaction stoichiometry, and analytical method development.

Physicochemical Properties
The molecular formula and molecular weight of 3',5'-Dimethoxybiphenyl-3-ol have been

determined based on its chemical structure. As an isomer of 3,5-dimethoxybiphenyl-4-ol, it

shares the same molecular formula and a virtually identical molecular weight[1].

Parameter Value

Molecular Formula C₁₄H₁₄O₃

Molecular Weight 230.26 g/mol

Structural Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b3290886?utm_src=pdf-interest
https://www.benchchem.com/product/b3290886?utm_src=pdf-body
https://www.benchchem.com/product/b3290886?utm_src=pdf-body
https://www.lookchem.com/casno3687-28-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical structure of 3',5'-Dimethoxybiphenyl-3-ol consists of a biphenyl core. One

phenyl ring is substituted with a hydroxyl group at the 3-position, while the second phenyl ring

bears two methoxy groups at the 3'- and 5'-positions.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of biphenyl derivatives

can be extensive and are best referenced from peer-reviewed chemical literature. The

synthesis of similar compounds often involves cross-coupling reactions, such as the Suzuki or

Negishi coupling, between appropriately substituted phenylboronic acids (or esters) and phenyl

halides.

General Workflow for Synthesis and Characterization:

Synthesis

Characterization

Starting Materials
(e.g., boronic acid and halide)

Cross-Coupling Reaction
(e.g., Suzuki Coupling)

Work-up and Purification
(e.g., Extraction, Chromatography)

Spectroscopic Analysis
(NMR, IR, Mass Spectrometry)

Purity Assessment
(HPLC, Elemental Analysis)
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Caption: A generalized workflow for the synthesis and characterization of biphenyl compounds.

Logical Relationship of Physicochemical
Parameters
The determination of the molecular weight of a compound is directly dependent on its

molecular formula, which is in turn derived from its structural formula.

Chemical Structure
(3',5'-Dimethoxybiphenyl-3-ol)

Molecular Formula
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determines Molecular Weight
(230.26 g/mol)

calculates to
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Caption: The logical flow from chemical structure to molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3290886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

